Cas no 1340243-52-8 (4-fluoro-3-methyl-N-(thiophen-3-yl)methylaniline)

• Product Name: 4-fluoro-3-methyl-N-(thiophen-3-yl)methylaniline
• CAS No: 1340243-52-8
• MF: C₁₂H₁₂FNS
• MW: 221.293785095215
• CID: 5188455
• PubChem ID: 62808903
• Update Time: 2023-11-24

4-fluoro-3-methyl-N-(thiophen-3-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-methyl-N-(thiophen-3-ylmethyl)aniline
• 4-fluoro-3-methyl-N-[(thiophen-3-yl)methyl]aniline
• 3-Thiophenemethanamine, N-(4-fluoro-3-methylphenyl)-
• 4-fluoro-3-methyl-N-(thiophen-3-yl)methylaniline

• Inchi： 1S/C12H12FNS/c1-9-6-11(2-3-12(9)13)14-7-10-4-5-15-8-10/h2-6,8,14H,7H2,1H3
• InChI Key： FMPLZZAQBJGYLG-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CNC1C=CC(=C(C)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• XLogP3: 3.5
• Topological Polar Surface Area: 40.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes